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Compound of Interest

Compound Name: AM679

Cat. No.: B1192093 Get Quote

IMMEDIATE SAFETY OVERVIEW: AM679 is a potent synthetic cannabinoid with unknown

physiological and toxicological properties.[1] Due to the lack of comprehensive toxicity data, it

should be handled with extreme caution, treating it as a potentially hazardous substance. All

operations should be conducted within a certified chemical fume hood, and appropriate

personal protective equipment (PPE) must be worn at all times. In the United Kingdom, AM679
is classified as a Class B controlled substance, and researchers must adhere to all relevant

legal and regulatory requirements for its acquisition, storage, use, and disposal.

Personal Protective Equipment (PPE)
Given the unknown toxicological profile of AM679, a comprehensive PPE strategy is mandatory

to prevent dermal, ocular, and respiratory exposure.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact during

handling.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

To prevent inhalation of the

powder form of the compound.

Chemical and Physical Properties
AM679 is a synthetic cannabinoid that acts as a potent agonist at both the CB1 and CB2

receptors.[1] Its physical and chemical properties are summarized below:

Property Value Source

IUPAC Name
(2-iodophenyl)(1-pentyl-1H-

indol-3-yl)-methanone
SWGDRUG.org

Synonyms
1-pentyl-3-(2-

iodobenzoyl)indole
SWGDRUG.org

CAS Number 335160-91-3 SWGDRUG.org

Molecular Formula C₂₀H₂₀INO SWGDRUG.org

Molecular Weight 417.3 g/mol Cayman Chemical

Appearance White powder SWGDRUG.org

Melting Point 89.6 °C SWGDRUG.org

Solubility
DMF: 10 mg/ml, DMSO: 14

mg/ml, Ethanol: 10 mg/ml
Cayman Chemical

Binding Affinity (Ki) CB1: 13.5 nM, CB2: 49.5 nM Cayman Chemical
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Experimental Protocols
While specific experimental protocols for AM679 are not widely published, a general workflow

for studying its effects on cannabinoid receptors in a cell-based assay is provided below. This

protocol is adapted from standard practices for evaluating G-protein coupled receptor (GPCR)

agonists.

General Experimental Workflow for Assessing AM679
Activity
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Preparation

Treatment

Detection

Data Analysis

Cell Culture
(e.g., HEK293 expressing CB1/CB2)

Plate Cells
(96-well plate)

Add Serial Dilutions of AM679 to Cells

Prepare AM679 Stock Solution
(e.g., in DMSO)

Prepare Assay Reagents
(e.g., cAMP detection kit)

Incubate
(Time and temperature as per assay)

Lyse Cells (if required)

Add Detection Reagent

Read Plate
(Luminometer/Fluorometer)

Generate Dose-Response Curve

Calculate EC50

Click to download full resolution via product page

Caption: A generalized workflow for evaluating the potency of AM679 in a cell-based assay.
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Signaling Pathway
AM679 is an agonist for the cannabinoid receptors CB1 and CB2, which are G-protein coupled

receptors (GPCRs). Upon binding, it initiates an intracellular signaling cascade.

Extracellular

Cell Membrane

Intracellular

AM679

Cannabinoid Receptor
(CB1/CB2)

 Binds

G-protein (Gi/o)

 Activates

Adenylate Cyclase

 Inhibits

cAMP

 (decreased production)

Cellular Response

 Leads to
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Caption: Simplified signaling pathway of AM679 via cannabinoid receptors.

Operational and Disposal Plans
Handling and Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents.

Spill Management
In case of a spill, wear appropriate PPE, including a respirator.

Sweep up the material, place it in a sealed bag, and avoid generating dust.

Clean the spill area thoroughly.

Disposal Plan
There are no specific disposal guidelines for AM679. Therefore, it must be disposed of as

hazardous chemical waste in accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Waste material should be collected in a designated, labeled, and sealed container.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures. They can provide guidance on proper waste stream management and

connect you with a licensed hazardous waste disposal contractor.

Empty containers should be managed as hazardous waste unless they are triple-rinsed, and

the rinsate is collected as hazardous waste.

Emergency Procedures
In case of exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes. Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Wash out mouth with

water. If the person is conscious, give them

water to drink. Seek immediate medical

attention.

For all emergencies, contact your institution's emergency response team and be prepared to

provide them with the Safety Data Sheet (SDS) for AM679.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Promega Corporation [promega.com]

To cite this document: BenchChem. [Essential Safety and Handling of AM679 for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192093#personal-protective-equipment-for-
handling-am679]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1192093?utm_src=pdf-body
https://www.benchchem.com/product/b1192093?utm_src=pdf-custom-synthesis
https://www.promega.com/
https://www.benchchem.com/product/b1192093#personal-protective-equipment-for-handling-am679
https://www.benchchem.com/product/b1192093#personal-protective-equipment-for-handling-am679
https://www.benchchem.com/product/b1192093#personal-protective-equipment-for-handling-am679
https://www.benchchem.com/product/b1192093#personal-protective-equipment-for-handling-am679
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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